Cas no 2137518-27-3 (4-methoxy-1-(3-methylthiophen-2-yl)pentane-1,3-dione)

• Product Name: 4-methoxy-1-(3-methylthiophen-2-yl)pentane-1,3-dione
• CAS No: 2137518-27-3
• MF: C₁₁H₁₄O₃S
• MW: 226.292062282562
• CID: 6258205
• PubChem ID: 165953661
• Update Time: 2025-11-01

4-methoxy-1-(3-methylthiophen-2-yl)pentane-1,3-dione Chemical and Physical Properties

Names and Identifiers

• 4-methoxy-1-(3-methylthiophen-2-yl)pentane-1,3-dione
• EN300-1128016
• 2137518-27-3

• Inchi： 1S/C11H14O3S/c1-7-4-5-15-11(7)10(13)6-9(12)8(2)14-3/h4-5,8H,6H2,1-3H3
• InChI Key： ZRSHNJTXFQJCME-UHFFFAOYSA-N
• SMILES： S1C=CC(C)=C1C(CC(C(C)OC)=O)=O

Computed Properties

• Exact Mass: 226.06636548g/mol
• Monoisotopic Mass: 226.06636548g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 252
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 71.6Ų

Additional information on 4-methoxy-1-(3-methylthiophen-2-yl)pentane-1,3-dione

4-Methoxy-1-(3-Methylthiophen-2-yl)Pentane-1,3-Dione: A Comprehensive Overview

The compound with CAS No 2137518-27-3, commonly referred to as 4-methoxy-1-(3-methylthiophen-2-yl)pentane-1,3-dione, is a fascinating molecule with a complex structure and diverse applications. This compound has garnered significant attention in the scientific community due to its unique properties and potential uses in various fields such as pharmacology, material science, and agriculture. In this article, we will delve into the structural characteristics, synthesis methods, applications, and the latest research findings related to this compound.

4-Methoxy-1-(3-methylthiophen-2-yl)pentane-1,3-dione is an organic compound characterized by a pentane backbone with two ketone groups at positions 1 and 3. The substituents on this molecule include a methoxy group at position 4 and a 3-methylthiophenyl group attached at position 1. The presence of these functional groups imparts unique chemical properties to the molecule, making it a valuable compound for various applications.

Recent studies have highlighted the importance of 4-methoxy derivatives in drug discovery. The methoxy group is known to influence the pharmacokinetic properties of molecules, enhancing their bioavailability and stability. Researchers have explored the role of methoxy-substituted pentane diones in modulating enzyme activity and cellular signaling pathways, which could pave the way for novel therapeutic interventions.

The synthesis of 4-methoxy-1-(3-methylthiophen-2-yl)pentane-1,3-dione involves a multi-step process that typically includes Friedel-Crafts alkylation or acylation reactions followed by oxidation steps to introduce the ketone groups. The choice of reagents and reaction conditions plays a critical role in ensuring high yields and purity of the final product. Recent advancements in catalytic systems have enabled more efficient and environmentally friendly synthesis routes for this compound.

In terms of applications, 4-methoxy-pentane diones have shown promise in the development of agrochemicals due to their ability to act as plant growth regulators or biocontrol agents. Additionally, the thiophene moiety in this compound contributes to its electronic properties, making it a potential candidate for use in organic electronics or optoelectronic devices.

One of the most exciting areas of research involving 4-methoxy-pentane diones is their role in medicinal chemistry. Scientists have investigated their potential as anti-inflammatory agents by targeting specific inflammatory pathways. Preclinical studies have demonstrated that these compounds can inhibit pro-inflammatory cytokines and reduce oxidative stress in vitro.

Moreover, methoxy-substituted pentane diones have been explored for their anti-cancer properties. Research indicates that these compounds may induce apoptosis in cancer cells by modulating mitochondrial function and activating caspase pathways. These findings underscore the potential of 4-methoxy-pentane diones as lead compounds for developing novel anti-cancer therapies.

In conclusion, 4-methoxy-1-(3-methylthiophen-2-yl)pentane-1,3-dione is a versatile compound with a wide range of applications across multiple disciplines. Its unique structure and functional groups make it an intriguing subject for further research. As advancements in synthetic methodologies and computational modeling continue to evolve, we can expect even more innovative uses for this compound in the near future.